Copper-catalyzed regioselective sulfonylcyanations of vinylarenes†
Organic Chemistry Frontiers Pub Date: 2020-06-22 DOI: 10.1039/D0QO00415D
Abstract
A set of copper-catalyzed sulfonylcyanations of vinylarenes with readily accessible arylsulfonyl chlorides and trimethyl cyanide was accomplished under mild conditions, thus providing a step-economic streamlined route to various decorated β-sulfonyl nitriles with good regioselectivity and functional group tolerance. Preliminary mechanistic studies suggested that this type of reaction undergoes a classic radical chain process.
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Journal Name：Organic Chemistry Frontiers
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CAS no.: 89640-58-4
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